Cas no 1204222-85-4 ((1S)-1,5-anhydro-1-C-4-Chloro-3-(4-ethoxyphenyl)hydroxymethylphenyl-D-glucitol)

• Product Name: (1S)-1,5-anhydro-1-C-4-Chloro-3-(4-ethoxyphenyl)hydroxymethylphenyl-D-glucitol
• CAS No: 1204222-85-4
• MF: C₂₁H₂₅ClO₇
• MW: 424.872006177902
• MDL: MFCD28387410
• CID: 4552078
• PubChem ID: 59235375
• Update Time: 2025-12-11

(1S)-1,5-anhydro-1-C-4-Chloro-3-(4-ethoxyphenyl)hydroxymethylphenyl-D-glucitol Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4R,5S,6R)-2-(4-chloro-3-((4-ethoxyphenyl)(hydroxy)methyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 4Q4V69OR2P
• (2S,3R,4R,5S,6R)-2-[4-chloro-3-[(4-ethoxyphenyl)-hydroxymethyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• D-Glucitol, 1,5-anhydro-1-C-(4-chloro-3-((4-ethoxyphenyl)hydroxymethyl)phenyl)-, (1S)-
• Dapagliflozin Hydroxy (Benzylic) Impurity
• Q27260356
• Dapagliflozin Impurity 4
• D-Glucitol,1,5-anhydro-1-C-[4-chloro-3-[(4-ethoxyphenyl)hydroxymethyl]phenyl]-,(1S)-
• C13253
• (2S,3R,4R,5S,6R)-2-(4-Chloro-3-((4-ethoxyphenyl)(hydroxy)methyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol; Hydroxy-Dapagliflozin Impurity
• CS-0011395
• CS-15289
• 1204222-85-4
• BMS-639432
• (1S)-1,5-anhydro-1-C-[4-Chloro-3-[(4-ethoxyphenyl)hydroxymethyl]phenyl]-D-glucitol
• UNII-4Q4V69OR2P
• SCHEMBL1552187
• AKOS037650769
• (1S)-1,5-anhydro-1-C-4-Chloro-3-(4-ethoxyphenyl)hydroxymethylphenyl-D-glucitol

• MDL： MFCD28387410
• Inchi： 1S/C21H25ClO7/c1-2-28-13-6-3-11(4-7-13)17(24)14-9-12(5-8-15(14)22)21-20(27)19(26)18(25)16(10-23)29-21/h3-9,16-21,23-27H,2,10H2,1H3/t16-,17?,18-,19+,20-,21+/m1/s1
• InChI Key： CUYACVYWMLAWJY-KPMIJUJFSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CC(=CC=1)OCC)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 424.128881g/mol
• Monoisotopic Mass: 424.128881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120
• Molecular Weight: 424.9g/mol

(1S)-1,5-anhydro-1-C-4-Chloro-3-(4-ethoxyphenyl)hydroxymethylphenyl-D-glucitol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds